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Compound of Interest

Compound Name: AL 8810 isopropyl! ester

Cat. No.: B1663052

This guide provides essential safety and logistical information for the proper disposal of AL
8810 isopropyl ester, ensuring compliance with standard laboratory safety protocols. The
following procedures are designed for researchers, scientists, and drug development
professionals to manage this substance responsibly.

Immediate Safety and Handling Precautions

According to the Safety Data Sheet (SDS), AL 8810 isopropyl ester is not classified as a
hazardous substance under the Globally Harmonized System (GHS).[1] However, standard
good laboratory practices should always be observed.

o Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety
glasses, a lab coat, and chemical-resistant gloves.

o Ventilation: Handle the compound in a well-ventilated area.

o Spill Management: In case of a spill, absorb the material with an inert substance (e.g., sand,
diatomite, or universal binders) and collect it for proper disposal.[2][3]

Quantitative Data Summary

The available quantitative data for AL 8810 isopropyl ester is summarized in the table below.
Much of the physical and chemical property data has not been determined.[1]
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Property Value

CAS Number 208114-93-6

Molecular Formula C27H37FO4

Molecular Weight 444.6 g/mol

Appearance Crystalline Solid

Purity =98%

Flammability Product is not flammable
pH Not applicable

Boiling Point/Range

Undetermined

Melting Point/Range

Undetermined

Flash Point Not applicable
Density Not determined

N Soluble in organic solvents such as ethanol,
Solubility

DMSO, and dimethyl formamide

Step-by-Step Disposal Protocol

Although not classified as hazardous, the SDS for AL 8810 isopropyl ester explicitly states:
"Do not allow to enter sewers/ surface or ground water."[1][4] Therefore, drain disposal is not a
permissible option. The recommended procedure is to treat it as a chemical waste product for
collection by your institution's Environmental Health & Safety (EHS) department or a licensed
chemical waste contractor.

Experimental Protocol: Waste Segregation and Collection

o Segregate Waste: Designate a specific, sealed container for AL 8810 isopropyl ester
waste. This includes any unused or unwanted material, as well as contaminated
consumables (e.g., pipette tips, weighing paper). Do not mix this waste with other chemical
waste streams unless explicitly permitted by your institution's EHS guidelines.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1663052?utm_src=pdf-body
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://cdn.caymanchem.com/cdn/msds/19644m.pdf
https://www.benchchem.com/product/b1663052?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Container Selection: Use a container that is chemically compatible with the substance and its
solvent. The original product container is often a suitable choice. Ensure the container has a
secure, leak-proof cap.

o Labeling: Clearly label the waste container as "AL 8810 Isopropyl Ester Waste." Include the
name of the primary solvent if it is in solution. Ensure the label is legible and securely
attached.

o Storage: Store the sealed waste container in a designated satellite accumulation area within
the laboratory. This area should be away from incompatible materials.

» Arrange for Pickup: Contact your institution's EHS department to schedule a pickup for the
chemical waste. Follow their specific procedures for waste collection.

Disposal of Empty Containers:

e Rinsing: An empty container that held AL 8810 isopropyl ester should be triple-rinsed with a
suitable solvent (e.g., ethanol or another solvent in which the compound is soluble).

o Rinsate Collection: The rinsate from this cleaning process must be collected and disposed of
as chemical waste along with the AL 8810 isopropyl ester waste.

» Final Disposal: Once triple-rinsed, the empty container can typically be disposed of in the
regular trash. Deface or remove the original label to prevent any confusion.

Logical Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of AL
8810 isopropyl ester.
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(Consult Safety Data Sheet (SDS))

:
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classified as hazardous?
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No
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Caption: Disposal decision workflow for AL 8810 isopropyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1663052?utm_src=pdf-custom-synthesis
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://cdn.caymanchem.com/cdn/msds/15334m.pdf
https://cdn.caymanchem.com/cdn/msds/36347m.pdf
https://cdn.caymanchem.com/cdn/msds/19644m.pdf
https://www.benchchem.com/product/b1663052#al-8810-isopropyl-ester-proper-disposal-procedures
https://www.benchchem.com/product/b1663052#al-8810-isopropyl-ester-proper-disposal-procedures
https://www.benchchem.com/product/b1663052#al-8810-isopropyl-ester-proper-disposal-procedures
https://www.benchchem.com/product/b1663052#al-8810-isopropyl-ester-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663052?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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